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Compound of Interest

Compound Name: CAY10621

Cat. No.: B7852680 Get Quote

Essential Safety and Handling Guide for
CAY10621
For researchers, scientists, and drug development professionals handling CAY10621, a

selective inhibitor of sphingosine kinase 1 (SPHK1), adherence to stringent safety protocols is

paramount to ensure a safe laboratory environment and prevent accidental exposure. This

guide provides essential, immediate safety and logistical information, including personal

protective equipment (PPE) recommendations, operational procedures, and disposal plans.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of CAY10621 is fundamental for

its safe handling.

Property Value

Synonyms SKI 5C, SPHK1 Inhibitor 5C

Molecular Formula C₂₆H₄₅NO₄

Molecular Weight 435.6 g/mol

Formulation A solution in methyl acetate

Storage Temperature -20°C
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Hazard Identification and Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) from GlpBio states that CAY10621 is not classified as a

hazardous substance or mixture, it is crucial to handle it with care as with any research

chemical. The following PPE is mandatory to minimize any potential risk.

Recommended Personal Protective Equipment:

Eye Protection: Chemical safety goggles or a face shield should be worn at all times to

protect from splashes.

Hand Protection: Nitrile or other appropriate chemical-resistant gloves are required. Gloves

should be inspected before use and disposed of properly after handling the material.

Skin and Body Protection: A laboratory coat is essential to protect skin and clothing.

Additional protective clothing may be necessary depending on the scale of the operation.

Respiratory Protection: While not generally required for small quantities in a well-ventilated

area, a NIOSH-approved respirator may be necessary if handling large quantities or if there

is a risk of aerosolization.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling CAY10621 will minimize the risk of exposure and

contamination.

Preparation:

Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

Verify that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before starting the experiment.

Don the required personal protective equipment.

Handling:
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CAY10621 is supplied as a solution in methyl acetate. Avoid direct contact with the

solution.

Use only in a well-ventilated area, preferably within a chemical fume hood, to prevent the

inhalation of vapors.

When transferring the solution, use appropriate tools such as micropipettes with filtered

tips to prevent aerosol formation.

Avoid contact with skin, eyes, and clothing. In case of accidental contact, follow the first-

aid measures outlined below.

Storage:

Store CAY10621 at -20°C in a tightly sealed, clearly labeled container.

Keep in a dry and well-ventilated place.

Emergency Procedures and First Aid

In the event of an accidental exposure, immediate and appropriate action is critical.
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Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Disposal Plan

Proper disposal of CAY10621 and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Unused Product: Dispose of unused CAY10621 as hazardous chemical waste. Contact your

institution's environmental health and safety (EHS) office for specific guidelines. Do not

dispose of down the drain.

Contaminated Materials: All materials that have come into contact with CAY10621, such as

pipette tips, gloves, and empty vials, should be considered contaminated. These materials

should be collected in a designated, labeled hazardous waste container for proper disposal

according to institutional and local regulations.

Experimental Workflow for Handling CAY10621

The following diagram illustrates the standard workflow for safely handling CAY10621 in a

laboratory setting.
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Caption: Workflow for Safe Handling of CAY10621.
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To cite this document: BenchChem. [Personal protective equipment for handling CAY10621].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7852680#personal-protective-equipment-for-
handling-cay10621]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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